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Compound of Interest

Compound Name: 2-Dodec-2-enylbutanedioic acid

Cat. No.: B081636 Get Quote

A comprehensive review of available scientific literature and chemical databases reveals a

significant gap in the collective knowledge surrounding 2-Dodec-2-enylbutanedioic acid.

While the compound is cataloged, detailed information regarding its discovery, historical

context, and biological significance remains elusive. This technical overview serves to outline

the current state of information and highlight the absence of in-depth research on this particular

molecule.

Compound Identification and Properties
2-Dodec-2-enylbutanedioic acid, with the chemical formula C₁₆H₂₈O₄, is recognized in

chemical databases such as PubChem.[1] The IUPAC name for one of its isomers is 2-[(Z)-

dodec-2-enyl]butanedioic acid.[1] Basic computed properties of this molecule are available,

providing a foundational chemical profile.

Property Value Source

Molecular Formula C₁₆H₂₈O₄ PubChem[1]

Molecular Weight 284.39 g/mol PubChem[1]

IUPAC Name
2-[(Z)-dodec-2-

enyl]butanedioic acid
PubChem[1]

Despite its formal identification, a thorough search of scientific literature yields no specific

studies detailing the discovery or historical timeline of 2-Dodec-2-enylbutanedioic acid. The
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compound does not appear to be a major focus of current research, and as such, there are no

published experimental protocols for its synthesis, purification, or analysis.

Biological Activity and Signaling Pathways: An
Open Question
Crucially for the target audience of researchers and drug development professionals, there is a

notable absence of data concerning the biological activity of 2-Dodec-2-enylbutanedioic acid.

No studies were found that investigate its potential therapeutic effects, mechanism of action, or

any involvement in cellular signaling pathways. This lack of information precludes the creation

of any diagrams related to its biological function.

Future Directions and a Call for Investigation
The absence of research on 2-Dodec-2-enylbutanedioic acid presents a unique opportunity

for novel investigation. Its structural similarity to other dicarboxylic acids and fatty acid analogs

that have demonstrated biological activity suggests that this compound could be a candidate

for future screening and characterization.

Initial research efforts could focus on developing a reliable synthetic route to produce the

compound in sufficient quantities for biological testing. Subsequent studies could then involve

broad-spectrum screening to identify any potential bioactivity, such as antimicrobial, anti-

inflammatory, or anticancer effects.

Should any activity be identified, further research would be warranted to elucidate the

mechanism of action, identify molecular targets, and explore potential therapeutic applications.

This would involve a range of in vitro and in vivo experiments, the protocols for which would

need to be developed and optimized.

Logical Workflow for Future Investigation
For researchers interested in exploring this unknown chemical entity, a logical experimental

workflow is proposed.

Caption: Proposed workflow for the investigation of 2-Dodec-2-enylbutanedioic acid.
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In conclusion, 2-Dodec-2-enylbutanedioic acid represents a molecule with a defined

chemical structure but a completely uncharted history and biological profile. This report serves

to inform the scientific community of this knowledge gap and to encourage foundational

research into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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